1-Tert-butyl-4-(isocyanatomethyl)benzene

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-tert-butyl-4-(isocyanatomethyl)benzene
• InChI: InChI=1S/C12H15NO/c1-12(2,3)11-6-4-10(5-7-11)8-13-9-14/h4-7H,8H2,1-3H3
• InChI Key: SFUPGSLHZPWQIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN=C=O

Description

1-Tert-butyl-4-(isocyanatomethyl)benzene is a substituted aromatic compound featuring a benzene ring with two functional groups: a bulky tert-butyl group at the 1-position and an isocyanatomethyl (-CH₂-NCO) group at the 4-position. The isocyanate group confers high reactivity toward nucleophiles, enabling its use in synthesizing ureas, urethanes, and other nitrogen-containing derivatives.

Comparison with Similar Compounds

4-tert-Butylphenyl Isothiocyanate (CAS 19241-24-8)

• Structure : Contains an isothiocyanate (-NCS) group instead of isocyanate (-NCO).
• Reactivity : Isothiocyanates are more reactive than isocyanates in nucleophilic additions due to the polarizable sulfur atom, making them useful in synthesizing thioureas and heterocycles.
• Applications : Intermediate in organic synthesis, particularly for bioactive molecules .

2-Fluorobenzyl Isocyanate (CAS 132740-44-4)

• Structure : Fluorine substituent at the 2-position and a smaller benzyl group compared to tert-butyl.
• Properties: Boiling point 202°C (lit.), molecular weight 151.14 g/mol.
• Applications : Building block for fluorinated pharmaceuticals and agrochemicals .

Diisocyanates (e.g., 1,3-Bis(isocyanatomethyl)benzene)

• Structure : Two isocyanate groups enable crosslinking in polymers.
• Applications: Used in polyurethane and epoxy resin production. The mono-isocyanate derivative (target compound) lacks crosslinking capability but offers site-specific reactivity .

Halogenated Derivatives

1-tert-Butyl-4-(chloromethyl)benzene (CAS 19692-45-6)

• Structure : Chloromethyl (-CH₂Cl) group replaces isocyanatomethyl.
• Properties : Molecular weight 182.69 g/mol; key intermediate in synthesizing pesticides (e.g., pyridaben) and pharmaceuticals (e.g., buclizine HCl).
• Reactivity : Undergoes nucleophilic substitution (e.g., with amines or alcohols), unlike the electrophilic isocyanate group .

1-tert-Butyl-4-(dibromomethyl)benzene (CAS 75966-32-4)

• Structure : Dibromomethyl (-CHBr₂) group introduces dual halogen reactivity.
• Applications : Precursor for brominated flame retardants or Suzuki coupling reactions .

Alkyl and Alkoxy Derivatives

1-tert-Butyl-4-(2-ethoxyethoxy)benzene (CAS 54889-97-3)

• Structure : Ethoxyethoxy group enhances polarity and solubility in polar solvents.
• Properties : Molecular weight 222.32 g/mol.
• Applications: Potential surfactant or solvent additive due to ether linkages .

1-tert-Butyl-4-nitrobenzene (CAS 3282-56-2)

• Structure: Nitro (-NO₂) group at the 4-position.
• Reactivity : Nitro groups are electron-withdrawing, directing electrophilic substitution reactions.
• Applications : Intermediate in dye and explosive synthesis .

Data Table: Key Structural and Functional Comparisons

Compound Name	Functional Group	Molecular Weight (g/mol)	Key Applications	Evidence ID
1-Tert-butyl-4-(isocyanatomethyl)benzene	-CH₂-NCO	Not reported	Polymer precursors, pharmaceuticals	Inferred
4-tert-Butylphenyl isothiocyanate	-NCS	191.29	Organic synthesis intermediates
1-tert-Butyl-4-(chloromethyl)benzene	-CH₂Cl	182.69	Agrochemicals, drug intermediates
2-Fluorobenzyl isocyanate	-CH₂-NCO	151.14	Fluorinated building blocks
1-tert-Butyl-4-(2-ethoxyethoxy)benzene	-OCH₂CH₂OCH₂CH₃	222.32	Surfactants, solvent additives